![molecular formula C14H11N3O2 B2940477 8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine CAS No. 524726-20-3](/img/structure/B2940477.png)
8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine
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Overview
Description
8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is a compound with the CAS Number: 524726-20-3 . It has a molecular weight of 253.26 . The compound is solid in its physical form .
Synthesis Analysis
Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Molecular Structure Analysis
The InChI Code for 8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is 1S/C14H11N3O2/c1-10-4-3-7-16-9-13 (15-14 (10)16)11-5-2-6-12 (8-11)17 (18)19/h2-9H,1H3 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Physical And Chemical Properties Analysis
8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is a solid compound . It has a molecular weight of 253.26 . The InChI Code for this compound is 1S/C14H11N3O2/c1-10-4-3-7-16-9-13 (15-14 (10)16)11-5-2-6-12 (8-11)17 (18)19/h2-9H,1H3 .Scientific Research Applications
Pharmaceutical Applications
Imidazo[1,5-a]pyridine, a related compound, is a significant structural component of a large number of pharmaceuticals . It has been a subject of intense research for numerous decades . Similarly, imidazopyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Agrochemical Applications
Imidazo[1,5-a]pyridine is also a significant structural component of a large number of agrochemicals . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new agrochemicals.
Material Science Applications
Imidazopyridine is useful in material science because of its structural character . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new materials.
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives have shown promise in different technological applications, such as optoelectronic devices . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new optoelectronic devices.
Sensors
Imidazo[1,5-a]pyridine derivatives have also been used in the development of sensors . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new sensors.
Anti-Cancer Drugs
Imidazo[1,5-a]pyridine derivatives have been used in the development of anti-cancer drugs . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new anti-cancer drugs.
7. Emitters for Confocal Microscopy and Imaging Imidazo[1,5-a]pyridine derivatives have been used as emitters for confocal microscopy and imaging . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used as an emitter in confocal microscopy and imaging.
Tuberculosis Treatment
While not directly related to “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine”, it’s worth noting that certain imidazo[1,2-a]pyridine analogues have shown promise in the treatment of tuberculosis . This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new tuberculosis treatments.
Safety and Hazards
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo various radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in a variety of biochemical pathways due to their wide range of applications in medicinal chemistry .
Result of Action
Imidazo[1,2-a]pyridines have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
properties
IUPAC Name |
8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2/c1-10-4-3-7-16-9-13(15-14(10)16)11-5-2-6-12(8-11)17(18)19/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEHFGVSJJRRHAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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